Cas no 65243-18-7 (2-(2-CHLOROACETAMIDO)-4-THIAZOLEACETIC ACID)

• Product Name: 2-(2-CHLOROACETAMIDO)-4-THIAZOLEACETIC ACID
• CAS No: 65243-18-7
• MF: C₇H₇ClN₂O₃S
• MW: 234.660079240799
• CID: 501483
• PubChem ID: 1268097
• Update Time: 2025-09-20

2-(2-CHLOROACETAMIDO)-4-THIAZOLEACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLOROACETAMIDO)-4-THIAZOLEACETIC ACID
• 2-[2-[(2-chloroacetyl)amino]-1,3-thiazol-4-yl]acetic acid
• 2-(2-CHLOROACETAMIDO)-4-THIAZOLEACETIC AID
• 2-(2-chloroacetamidothiazol-4-yl)acetic acid
• 2-chloroacetamido-4-thiazolyl acetic acid
• 4-Carboxymethyl-2-chloroacetamidothiazole
• CS-0331476
• 2-(2-(2-Chloroacetamido)thiazol-4-yl)acetic acid
• InChI=1/C7H7ClN2O3S/c8-2-5(11)10-7-9-4(3-14-7)1-6(12)13/h3H,1-2H2,(H,12,13)(H,9,10,11
• DTXSID30361454
• AKOS015893951
• BP-11470
• 2-(2-CHLOROACETAMIDO)-4-THIAZOLEACETICACID
• SCHEMBL6036808
• 65243-18-7
• 2-(2-(2-Chloroacetamido)thiazol-4-yl)aceticacid
• [2-(2-CHLOROACETAMIDO)-1,3-THIAZOL-4-YL]ACETIC ACID

• Inchi： 1S/C7H7ClN2O3S/c8-2-5(11)10-7-9-4(3-14-7)1-6(12)13/h3H,1-2H2,(H,12,13)(H,9,10,11)
• InChI Key： CIBONMJTQXKNEA-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(=CS1)CC(=O)O)=O

Computed Properties

• Exact Mass: 233.98700
• Monoisotopic Mass: 233.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: Not available
• PSA: 107.53000
• LogP: 1.02050
• Solubility: Not available

2-(2-CHLOROACETAMIDO)-4-THIAZOLEACETIC ACID Security Information

• WGK Germany：3
• Safety Instruction： S26; S27; S36/37/39
• Hazardous Material Identification：